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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B3429582

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on publicly available data. It is not a substitute for a formal Safety Data Sheet (SDS)
and should not be used for compliance purposes. Users should always consult the official SDS
from the manufacturer before handling this chemical.

Chemical Identification and Physical Properties

Disperse Yellow 54, with the chemical name 2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-
dione, is a quinoline-based dye.[1][2] It is primarily used in the textile industry for dyeing
synthetic fibers such as polyester and polyamide.[1] The following tables summarize its key
identification and physicochemical properties.

Table 1: Chemical Identification of Disperse Yellow 54
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Identifier Value

) 2-(3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-
Chemical Name

dione[2]
C.l. Name Disperse Yellow 54, C.1. 47020[1]
CAS Number 7576-65-0, 12223-85-7[1][2]
Molecular Formula C1sH11NOs3[1]
Molecular Weight 289.28 g/mol [1]

Solvent Yellow 114, Quinoline Yellow Spirit
Synonyms Soluble, Disperse Yellow 3GE, Disperse Yellow
E-3G[2]

Table 2: Physical and Chemical Properties of Disperse Yellow 54

Property Value

Physical State Yellow to brown powder[1]

Melting Point 265 °C[2]

Boiling Point 502 °C at 760 mmHg][3]

Flash Point 257.4 °C[3]

Density 1.435 g/cm3[3]

Solubility Insolublle -in water; Soluble in strong sulfuric acid
and pyridine[1]

Vapor Pressure 1.06E-10 mmHg at 25°C[2]

Hazard Identification and Toxicological Profile

The toxicological data for Disperse Yellow 54 is notably limited in publicly available literature
and safety data sheets, with many endpoints listed as "no data available".[3] This lack of data
necessitates a cautious approach to handling and exposure. In the absence of specific data for
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Disperse Yellow 54, information on structurally related disperse dyes, such as Disperse Yellow
3, can provide some indication of potential hazards.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) for acute oral, dermal, or inhalation
toxicity of Disperse Yellow 54 were found in the reviewed literature.[3]

Skin Corrosion/Irritation and Sensitization: While specific data for Disperse Yellow 54 is
unavailable, disperse dyes as a class are known to be potential skin sensitizers.[4] Studies on
the related compound, Disperse Yellow 3, have shown it to be a contact allergen, causing
allergic contact dermatitis in sensitive individuals.[5]

Germ Cell Mutagenicity, Carcinogenicity, and Reproductive Toxicity: There is no specific data
on the mutagenic, carcinogenic, or reproductive toxicity of Disperse Yellow 54.[3] However, a
carcinogenesis bioassay of the related Disperse Yellow 3 in rats and mice indicated that it is a
carcinogen in male rats and female mice.[5][6] Given the structural similarities, a carcinogenic
potential for Disperse Yellow 54 cannot be ruled out and further investigation is warranted.

Table 3: Summary of Toxicological Data for Disperse Yellow 54
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Toxicological Endpoint Data

Acute Oral Toxicity (LD50) No data available[3]
Acute Dermal Toxicity (LD50) No data available[3]
Acute Inhalation Toxicity (LC50) No data available[3]
Skin Corrosion/Irritation No data available[3]
Serious Eye Damage/Irritation No data available[3]

) ) o No data available; however, disperse dyes are
Respiratory or Skin Sensitization .
known sensitizers.[3][4]

Germ Cell Mutagenicity No data available[3]

No data available; a related compound,
Carcinogenicity Disperse Yellow 3, is carcinogenic in animal
studies.[3][5][6]

Reproductive Toxicity No data available[3]
STOT-Single Exposure No data available[3]
STOT-Repeated Exposure No data available[3]
Aspiration Hazard No data available[3]

Experimental Protocols
Synthesis of Disperse Yellow 54

The primary manufacturing method for Disperse Yellow 54 is the condensation of 2-
Methylquinolin-3-ol with Phthalic anhydride.[1]

Materials:
e 2-Methylquinolin-3-ol
¢ Phthalic anhydride

Procedure:
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e Combine 2-Methylquinolin-3-ol and Phthalic anhydride in a suitable reaction vessel.

e Heat the mixture to initiate the condensation reaction. The reaction is typically carried out at
elevated temperatures.

« Maintain the reaction temperature and stir for a sufficient time to ensure complete reaction.
» After the reaction is complete, the crude product is isolated.

e The crude product is then purified, which may involve steps such as filtration, washing, and
drying to obtain the final Disperse Yellow 54 dye.

Reactants

2-Methylquinolin-3-ol Process Product
Crude Product ifi
Purification Purified Product Disperse Yellow 54

Phthalic anhydride

Click to download full resolution via product page
Synthesis Workflow for Disperse Yellow 54.

Potential Metabolic Pathway

While no specific studies on the metabolic pathways of Disperse Yellow 54 were identified, its
chemical structure contains a quinoline moiety. The metabolism of quinoline has been studied
and can provide a basis for a hypothetical metabolic pathway for Disperse Yellow 54. The
primary metabolic transformations of quinoline involve oxidation reactions catalyzed by
cytochrome P450 enzymes in the liver.

A plausible metabolic pathway for Disperse Yellow 54 would involve hydroxylation of the
quinoline ring, potentially followed by further oxidation or conjugation to facilitate excretion.
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Hypothetical Metabolic Pathway of Disperse Yellow 54.

Ecological Information

Similar to the toxicological data, specific ecotoxicological information for Disperse Yellow 54 is
scarce. Safety data sheets generally report "no data available" for endpoints such as toxicity to
fish, daphnia, and algae, as well as for persistence, degradability, and bioaccumulation
potential.[3] The insolubility of Disperse Yellow 54 in water suggests that its mobility in soil and
aguatic environments may be limited. However, the potential for long-term persistence and the
effects of its degradation products are unknown and require further investigation.

Table 4. Summary of Ecotoxicological Data for Disperse Yellow 54
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Ecotoxicological Endpoint Data

Toxicity to Fish (LC50) No data available[3]
Toxicity to Daphnia (EC50) No data available[3]
Toxicity to Algae (EC50) No data available[3]
Persistence and Degradability No data available[3]
Bioaccumulative Potential No data available[3]
Mobility in Soil No data available[3]

Exposure Controls and Personal Protection

Given the lack of comprehensive safety data, stringent exposure controls and the use of
appropriate personal protective equipment (PPE) are crucial when handling Disperse Yellow
54.

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, a
NIOSH-approved particulate respirator should be used.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Handling and Storage

» Handling: Avoid creating dust. Avoid contact with eyes, skin, and clothing. Wash thoroughly
after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

Stability and Reactivity

o Reactivity: No specific data available.

o Chemical Stability: Stable under normal temperatures and pressures.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Yellow 54: A Comprehensive Health and
Safety Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429582#health-and-safety-data-sheet-for-disperse-
yellow-54]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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